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Compound of Interest

Compound Name: 25-methyhexacosanoyl-CoA

Cat. No.: B15545029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure of 25-
methyhexacosanoyl-CoA, a very-long-chain fatty acyl-CoA. Understanding the precise

structure of such molecules is fundamental in various research and development areas,

including metabolism, enzymology, and the development of therapeutics targeting fatty acid

pathways.

Molecular Composition
25-Methyhexacosanoyl-CoA is a complex biomolecule comprised of three primary

components: a long-chain fatty acyl group, a pantothenic acid (Vitamin B5) derivative, and an

adenosine triphosphate (ATP) derivative. The systematic name "25-methyhexacosanoyl-
CoA" precisely describes its chemical makeup:

Hexacosanoyl: This root indicates a saturated fatty acyl chain containing 26 carbon atoms.

The "-oyl" suffix signifies that it is an acyl group, formed by the removal of a hydroxyl group

from the carboxylic acid.

25-Methyl: This prefix specifies the presence of a methyl (-CH3) group as a substituent on

the 25th carbon atom of the hexacosanoyl chain.

CoA: This abbreviation stands for Coenzyme A, a large molecule that acts as a carrier for the

acyl group.
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The fatty acyl group is linked to Coenzyme A via a high-energy thioester bond, which is crucial

for its biochemical reactivity.

Structural Elucidation
The complete structure of 25-methyhexacosanoyl-CoA can be visualized by considering its

constituent parts:

The Acyl Chain: The backbone of the fatty acyl portion is a 26-carbon chain. A methyl group

is attached to the carbon at position 25. The carbons are numbered starting from the

carboxyl carbon (which is bonded to the sulfur atom of Coenzyme A).

Coenzyme A Moiety: Coenzyme A itself has a complex structure.[1][2][3][4] It consists of:

β-Mercaptoethylamine: This is the terminal portion containing the reactive thiol (-SH)

group that forms the thioester bond with the acyl group.

Pantothenic Acid: This is a vitamin (B5) that is a central component of the Coenzyme A

molecule.

3'-Phosphoadenosine Diphosphate: This part of the molecule is derived from ATP and

provides a handle for enzyme recognition and binding.

Visualization of the Molecular Structure
To provide a clear representation of the connectivity of these components, a 2D structural

diagram is presented below. This diagram illustrates the long, saturated fatty acyl chain with its

methyl substituent and the intricate structure of the Coenzyme A moiety attached through the

thioester linkage.

Caption: 2D representation of 25-methyhexacosanoyl-CoA structure.

Experimental Protocols
The structural elucidation of very-long-chain fatty acyl-CoAs like 25-methyhexacosanoyl-CoA
typically relies on advanced analytical techniques. Below are generalized methodologies for

key experiments.
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Table 1: Experimental Protocols for Structural Analysis
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Experiment Methodology

Mass Spectrometry (MS)

Protocol:1. Prepare a solution of the purified

compound in a suitable solvent (e.g.,

methanol/water with a small amount of formic

acid).2. Infuse the sample into an electrospray

ionization (ESI) source coupled to a high-

resolution mass spectrometer (e.g., Orbitrap or

TOF).3. Acquire full scan mass spectra in both

positive and negative ion modes to determine

the accurate mass of the molecular ion.4.

Perform tandem MS (MS/MS) by selecting the

parent ion and subjecting it to collision-induced

dissociation (CID) to obtain fragment ions. The

fragmentation pattern will confirm the fatty acyl

chain length and the Coenzyme A structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Protocol:1. Dissolve a sufficient quantity of the

purified compound in a deuterated solvent (e.g.,

D2O or CD3OD).2. Acquire 1H and 13C NMR

spectra to identify the chemical environments of

all protons and carbons.3. Perform 2D NMR

experiments such as COSY (Correlated

Spectroscopy) to establish proton-proton

correlations and HSQC (Heteronuclear Single

Quantum Coherence) to link protons to their

directly attached carbons. These experiments

confirm the connectivity of the atoms in the acyl

chain and the Coenzyme A moiety, and pinpoint

the location of the methyl group.

Gas Chromatography-Mass Spectrometry (GC-

MS) of the Fatty Acid

Protocol:1. Hydrolyze the thioester bond of 25-

methyhexacosanoyl-CoA using a strong base

(e.g., KOH) to release the free fatty acid.2.

Esterify the resulting 25-methylhexacosanoic

acid to a more volatile derivative (e.g., a methyl

ester) using a reagent like BF3-methanol.3.

Analyze the fatty acid methyl ester (FAME) by

GC-MS. The retention time on the GC column
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and the mass spectrum of the FAME will confirm

the chain length and the branching position of

the methyl group.

Quantitative Data Summary
The following table summarizes key quantitative data for 25-methyhexacosanoyl-CoA.

Table 2: Physicochemical Data for 25-Methyhexacosanoyl-CoA

Property Value

Chemical Formula C48H88N7O17P3S

Monoisotopic Mass 1159.5170 Da

Average Molecular Weight 1160.24 g/mol

Key MS/MS Fragments (indicative)

Fragments corresponding to the loss of the acyl

chain, adenosine monophosphate, and parts of

the pantothenate moiety.

This in-depth guide provides a foundational understanding of the structure of 25-
methyhexacosanoyl-CoA, essential for professionals engaged in related scientific research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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